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Hematologic Toxicity Profile of Lerociclib

The following table summarizes the incidence of key hematologic toxicities reported in the LEONARDA-1
Phase III trial, where lerociclib (150 mg twice daily) was combined with fulvestrant in patients with

HR+/HER2- locally advanced or metastatic breast cancer [1].

Toxicity All Grades Grade 3 Grade 4 Key Clinical
Incidence Incidence Incidence Characteristics
Neutropenia 46.7% [2] 41.6% (calculated) 5.1% [2] [3] Low incidence of febrile
neutropenia; no cases
reported in the Phase Il
trial [2] [1].
Leukopenia Information Reported, but Reported, but Often occurs concurrently
missing specific incidence specific incidence  with neutropenia [4].
not detailed in not detailed in
results results
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For researchers designing preclinical and clinical studies, here are the core monitoring and management

strategies derived from the lerociclib clinical trials.

¢ Routine Blood Monitoring: Complete Blood Count (CBC) with differential should be conducted
regularly throughout the treatment cycle [5] [6]. The Absolute Neutrophil Count (ANC) is the key
metric, calculated as: ANC = White Blood Cell (WBC) count x ( % Neutrophils + % Bands ) + 100
[6].

e Dosing Management: The clinical trials supported continuous dosing of lerociclib without the
need for drug holidays [4] [3]. For managing neutropenia, standard protocols like dose delays or
reductions were used. In the LEONARDA-1 trial, the median average daily dose was high,
suggesting good tolerability and few instances where dose reduction was necessary [1].

e Concomitant Medications: The use of Granulocyte Colony-Stimulating Factor (G-CSF), such as
filgrastim, is an effective intervention to help the bone marrow produce more neutrophils and reduce
the duration of neutropenia [5] [6]. Prophylactic antibiotics may also be considered during neutropenic
phases to prevent infection [5].

Mechanism of Hematologic Toxicity and Lerociclib's
Differentiated Profile

The diagram below illustrates the cellular mechanism of CDK4/6 inhibitor-induced neutropenia and

highlights lerociclib's selective action.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.medicoverhospitals.in/diseases/cyclic-neutropenia/
https://emedicine.medscape.com/article/204821-overview
https://emedicine.medscape.com/article/204821-overview
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.jhoponline.com/special-issues/2020-year-in-review-breast-cancer/recent-phase-2-results-for-lerociclib-g1t38-an-oral-cdk4-6-inhibitor-combined-with-fulvestrant-used-to-treat-patients-with-advanced-breast-cancer
https://mediamedic.co/global-quality-chinese-evidence-professor-yueyin-pan-lerociclib-officially-approved-in-china-a-powerful-new-option-for-hr-her2-breast-cancer/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11739584/
https://www.medicoverhospitals.in/diseases/cyclic-neutropenia/
https://emedicine.medscape.com/article/204821-overview
https://www.medicoverhospitals.in/diseases/cyclic-neutropenia/
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

CDK4/6 Inhibitor Lerociclib's High CDK4
Administration

Selectivity
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Lerociclib's high selectivity for CDK4 over CDKG®6 is a key differentiator. Since inhibition of CDKE6 is
more strongly associated with bone marrow suppression, lerociclib's precise targeting results in a lower

incidence of severe neutropenia (particularly Grade 4) and supports continuous dosing regimens [3].

FAQs for Researchers and Scientists

e How does the hematologic toxicity of lerociclib compare to other CDK4/6 inhibitors? Lerociclib
appears to have a favorable profile. The 5.1% incidence of Grade 4 neutropenia is lower than what
has been historically reported for some other agents in its class [3]. Furthermore, its high selectivity
may contribute to the absence of certain non-hematologic toxicities like severe diarrhea, which can

complicate the management of other CDK4/6 inhibitors [2] [3].
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e Are there any specific patient populations more susceptible to neutropenia with lerociclib? The
LEONARDA-1 trial demonstrated a consistent PFS benefit across all pre-specified subgroups,
including those with high disease burden. While the study was not powered to detect differences in
toxicity rates between subgroups, the overall low rate of severe neutropenia and the lack of required

treatment holidays suggest that the risk is manageable across a broad patient population [1].

e What supportive care protocols are recommended for managing neutropenia in trials? Proactive
monitoring with regular CBCs is essential. Interventions like dose delays or reductions should be
defined in the study protocol. The successful use of G-CSF (e.g., filgrastim) is a well-established

method to manage neutropenia and prevent dose-limiting toxicity [5] [6].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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